1-(Chloromethyl)-3-(3-propan-2-ylphenyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-(chloromethyl)-3-(3-propan-2-ylphenyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C15H19Cl/c1-11(2)12-4-3-5-13(6-12)15-7-14(8-15,9-15)10-16/h3-6,11H,7-10H2,1-2H3
• InChI Key: DGAIAFAMTKVRBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)C23CC(C2)(C3)CCl
• Molecular Formula: C15H19Cl
• Molecular Weight: 234.76 g/mol

Description

The compound you mentioned appears to be a complex organic molecule. It seems to contain a bicyclic pentane structure (a structure with two rings and five carbon atoms), a chloromethyl group (a carbon atom bonded to a chlorine atom and a hydrogen atom), and a phenyl group (a ring of six carbon atoms, also known as a benzene ring) that is substituted with a propan-2-yl group (a three-carbon chain with the functional group located in the middle carbon).

Synthesis Analysis

Without specific information, it’s hard to provide a synthesis route. However, the synthesis of such a compound would likely involve multiple steps, including the formation of the bicyclic pentane structure, the introduction of the phenyl group, and the addition of the chloromethyl and propan-2-yl groups.

Molecular Structure Analysis

The molecular structure would be determined by the connectivity of the atoms as described in the name of the compound. The bicyclic pentane structure would form the core of the molecule, with the phenyl and chloromethyl groups attached at specific locations.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to predict the chemical reactions this compound would undergo. The presence of the chlorine atom suggests that it might undergo substitution reactions, and the phenyl group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Some general predictions can be made based on the groups present in this compound. For example, the presence of a chlorine atom might make the compound more polar and increase its boiling point compared to similar compounds without a chlorine atom.

Safety And Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. However, compounds containing chlorine atoms can sometimes be hazardous, as they can potentially form harmful acids when they come into contact with water.

Future Directions

Future research on this compound would likely involve determining its physical and chemical properties, studying its reactivity, and investigating potential uses for it in various fields, such as materials science or medicinal chemistry.